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Introduction
SHIN2 is a potent and selective small-molecule inhibitor of serine hydroxymethyltransferase

(SHMT), with a particularly high affinity for the mitochondrial isoform, SHMT2.[1][2][3] SHMT2

is a critical enzyme in one-carbon (1C) metabolism, catalyzing the conversion of serine to

glycine and generating one-carbon units essential for the synthesis of nucleotides (purines and

thymidylate) and other macromolecules.[1][2][4] Cancer cells, with their high proliferative rate,

are heavily reliant on the 1C metabolic pathway to support DNA replication and repair.[1][5] By

inhibiting SHMT2, SHIN2 disrupts this crucial metabolic pathway, leading to cell cycle arrest,

inhibition of proliferation, and induction of apoptosis in cancer cells.[1][2][3] These

characteristics make SHIN2 a valuable tool for cancer research and a potential therapeutic

agent, particularly in malignancies highly dependent on serine metabolism, such as T-cell acute

lymphoblastic leukemia (T-ALL).[1][3]

Mechanism of Action
SHIN2 exerts its biological effects by binding to the active site of SHMT, preventing the

conversion of serine to glycine and the subsequent transfer of a one-carbon unit to

tetrahydrofolate (THF) to form 5,10-methylenetetrahydrofolate (5,10-mTHF).[5] This blockade

has several downstream consequences:
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Depletion of Nucleotide Precursors: The reduction in 5,10-mTHF limits the synthesis of

purines and thymidylate, which are essential building blocks for DNA and RNA. This leads to

an impairment of DNA replication and repair.[1][5]

Cell Cycle Arrest: The scarcity of nucleotides triggers a checkpoint in the S phase of the cell

cycle, halting cell division.[1][2]

Induction of Apoptosis: Prolonged metabolic stress and the inability to replicate DNA can

lead to programmed cell death (apoptosis).[4]

Synergistic Effects: SHIN2 has been shown to act synergistically with other

chemotherapeutic agents that target folate metabolism, such as methotrexate.[3]

Methotrexate inhibits dihydrofolate reductase (DHFR), another key enzyme in the folate

pathway. By targeting different enzymes in the same pathway, the combination of SHIN2 and

methotrexate can be more effective at inhibiting cancer cell growth.[3]

Signaling Pathway of SHIN2's Target (SHMT2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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